Cas no 22532-06-5 (1,2,3,4-Cyclohexanetetracarboxylic acid)

• Product Name: 1,2,3,4-Cyclohexanetetracarboxylic acid
• CAS No: 22532-06-5
• MF: C₁₀H₁₂O₈
• MW: 260.197484016418
• CID: 238719
• PubChem ID: 18627197
• Update Time: 2025-04-19

1,2,3,4-Cyclohexanetetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Cyclohexanetetracarboxylic acid
• cyclohexane-1,2,3,4-tetracarboxylic acid
• 22532-06-5
• cyclohexane-1,2,5,6-tetracarboxylic acid
• DTXSID40595268
• SCHEMBL722221

• Inchi： 1S/C10H12O8/c11-7(12)3-1-2-4(8(13)14)6(10(17)18)5(3)9(15)16/h3-6H,1-2H2,(H,11,12)(H,13,14)(H,15,16)(H,17,18)
• InChI Key： SMEJCQZFRMVYGC-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)CCC(C(=O)O)C1C(=O)O)=O

Computed Properties

• Exact Mass: 260.05316
• Monoisotopic Mass: 260.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2